2-(4-Hydroxyphenyl)-2-methylpropanoic acid
Overview
Description
2-(4-Hydroxyphenyl)-2-methylpropanoic acid (4-HMPPA) is a naturally occurring phenolic acid found in many fruits and vegetables. It is an important intermediate in the synthesis of plant hormones, vitamins, and other important compounds. 4-HMPPA has been studied extensively in recent years due to its potential as a therapeutic agent.
Scientific Research Applications
Application 1: Antibacterial Activity Studies
- Summary of the Application : Two new Cobalt(II) complexes were synthesized from a compound similar to “2-(4-Hydroxyphenyl)-2-methylpropanoic acid” as a novel ligand . These compounds were characterized using various techniques such as powder X-Ray Diffraction, UV–Vis, IR, NMR, elemental analysis and MS spectral data .
- Methods of Application : The broth microdilution method was used for antibacterial assays through the determination of minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) .
- Results or Outcomes : The ligand displayed moderate antibacterial activity against Staphylococcus aureus ATCC25923, Escherichia coli ATCC25922, Pseudomonas aeruginosa and Klebsiella pneumoniae 22 . The cobalt (II) complex showed moderate activity against Pseudomonas aeruginosa and Klebsiella pneumoniae 22 .
Application 2: Development of Antimicrobial Candidates
- Summary of the Application : Amino acid derivatives bearing an incorporated 4-hydroxyphenyl moiety were synthesized . These derivatives exhibited structure-dependent antimicrobial activity against both ESKAPE group bacteria and drug-resistant Candida species .
- Methods of Application : The synthesis of these derivatives involved various substitutions . The resultant novel 3-((4-hydroxyphenyl)amino)propanoic acid derivatives exhibited antimicrobial activity .
- Results or Outcomes : These derivatives demonstrated substantial activity against Candida auris, with minimum inhibitory concentrations ranging from 0.5 to 64 µg/mL . Hydrazones containing heterocyclic substituents showed the most potent and broad-spectrum antimicrobial activity .
Safety And Hazards
properties
IUPAC Name |
2-(4-hydroxyphenyl)-2-methylpropanoic acid | |
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InChI |
InChI=1S/C10H12O3/c1-10(2,9(12)13)7-3-5-8(11)6-4-7/h3-6,11H,1-2H3,(H,12,13) | |
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InChI Key |
PECVBUCAGSDWKQ-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(C1=CC=C(C=C1)O)C(=O)O | |
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Molecular Formula |
C10H12O3 | |
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DSSTOX Substance ID |
DTXSID80564913 | |
Record name | 2-(4-Hydroxyphenyl)-2-methylpropanoic acid | |
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Molecular Weight |
180.20 g/mol | |
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Product Name |
2-(4-Hydroxyphenyl)-2-methylpropanoic acid | |
CAS RN |
29913-51-7 | |
Record name | 2-(4-Hydroxyphenyl)-2-methylpropanoic acid | |
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Record name | 2-(4-hydroxyphenyl)-2-methylpropanoic acid | |
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